Cas no 941320-87-2 (1,3,2-Dioxaborinane, 2-cyclopropyl-5,5-dimethyl-)

• Product Name: 1,3,2-Dioxaborinane, 2-cyclopropyl-5,5-dimethyl-
• CAS No: 941320-87-2
• MF: C₈H₁₅BO₂
• MW: 154.014502763748
• MDL: MFCD06801703
• CID: 4485018
• PubChem ID: 23005342
• Update Time: 2025-06-11

1,3,2-Dioxaborinane, 2-cyclopropyl-5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborinane, 2-cyclopropyl-5,5-dimethyl-
• 2-CYCLOPROPYL-5,5-DIMETHYL-1,3,2-DIOXABORINANE
• 941320-87-2
• AB30117
• AKOS004119277
• AT23676

• MDL： MFCD06801703
• Inchi： 1S/C8H15BO2/c1-8(2)5-10-9(11-6-8)7-3-4-7/h7H,3-6H2,1-2H3
• InChI Key： AENYXNOSDGBNOJ-UHFFFAOYSA-N
• SMILES： O1B(C2CC2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 154.1165099Da
• Monoisotopic Mass: 154.1165099Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 1,3,2-Dioxaborinane, 2-cyclopropyl-5,5-dimethyl-

Introduction to 1,3,2-Dioxaborinane, 2-cyclopropyl-5,5-dimethyl (CAS No. 941320-87-2)

1,3,2-Dioxaborinane, 2-cyclopropyl-5,5-dimethyl, identified by the Chemical Abstracts Service Number (CAS No. 941320-87-2), is a specialized organoboron compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to the dioxaborinane class, a subset of boron-containing heterocycles that exhibit remarkable reactivity and utility in cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling and other palladium-catalyzed transformations.

The structural framework of 1,3,2-Dioxaborinane, 2-cyclopropyl-5,5-dimethyl features a central boron atom coordinated to two oxygen atoms in a dioxolane-like arrangement, with substituents that enhance its synthetic versatility. The presence of the cyclopropyl group at the 2-position and the dimethyl groups at the 5-position introduces steric and electronic effects that influence its reactivity and selectivity. These features make it a valuable intermediate in the construction of complex molecular architectures, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, boron-containing compounds have been extensively studied due to their unique chemical properties and biological activities. The dioxaborinane scaffold, in particular, has been employed in various synthetic strategies to facilitate carbon-carbon bond formation. The Suzuki-Miyaura coupling, a cornerstone reaction in organic synthesis, relies heavily on boronic acids and boronates as key reagents. 1,3,2-Dioxaborinane, 2-cyclopropyl-5,5-dimethyl serves as an efficient precursor for generating boronic acid derivatives that participate in this transformation.

One of the most compelling aspects of this compound is its application in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to construct heterocyclic scaffolds that mimic natural products and pharmacophores. For instance, studies have demonstrated its utility in generating complex fused ring systems found in therapeutic agents. The cyclopropyl substituent, known for its metabolic stability and rigid conformational constraints, has been strategically incorporated into drug candidates to enhance their pharmacokinetic profiles.

The dimethyl groups at the 5-position contribute to the overall electronic distribution of the molecule, influencing its interaction with biological targets. This modulation has been exploited in medicinal chemistry to optimize binding affinities and selectivity. Furthermore, the boron atom's ability to participate in coordination chemistry with transition metals has opened up avenues for catalytic applications. This property has been harnessed in polymer chemistry and materials science, where such compounds serve as monomers or cross-linking agents.

Recent advancements in computational chemistry have also highlighted the potential of 1,3,2-Dioxaborinane, 2-cyclopropyl-5,5-dimethyl as a scaffold for designing novel materials with tailored properties. Its ability to form stable complexes with metals and other small molecules has been explored in the development of catalysts for organic transformations. Additionally, its role as a ligand in coordination complexes has been investigated for applications in photovoltaics and nanotechnology.

The synthesis of 1,3,2-Dioxaborinane, 2-cyclopropyl-5,5-dimethyl involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the cyclopropyl group via ring-closing metathesis or other cycloaddition reactions provides a robust platform for further functionalization. Similarly, the installation of the dimethyl groups can be achieved through various alkylation strategies or metal-mediated reactions. These synthetic pathways underscore the compound's importance as a building block in modern organic synthesis.

In conclusion,1 ,3 ,2 -Dioxaborinane , 2 -cyclopropyl -5 ,5 -dimethyl (CAS No . 941320 -87 -2 ) represents a fascinating example of how structural modifications can enhance chemical reactivity and functional utility . Its applications span across pharmaceuticals , materials science , and catalysis , making it a cornerstone compound in contemporary research . As methodologies for boron chemistry continue to evolve , this molecule is poised to play an even more significant role in shaping future advancements .